Cas no 131020-36-5 (Methyl 1-Methyl-1H-benzodimidazole-5-carboxylate)

Methyl 1-Methyl-1H-benzimidazole-5-carboxylate is a heterocyclic organic compound featuring a benzimidazole core substituted with a methyl group at the 1-position and a carboxylate ester at the 5-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The ester functionality allows for further derivatization, enabling the synthesis of amides, acids, or other functionalized derivatives. Its stable benzimidazole scaffold is advantageous in the development of biologically active compounds, including potential therapeutic agents. The compound is typically characterized by high purity and consistent performance, making it suitable for precision chemical synthesis and research applications.

Methyl 1-Methyl-1H-benzodimidazole-5-carboxylate structure

131020-36-5 structure

Product Name:Methyl 1-Methyl-1H-benzodimidazole-5-carboxylate

CAS No:131020-36-5

MF:C₁₀H₁₀N₂O₂

MW:190.198602199554

MDL:MFCD04492113

CID:102447

PubChem ID:965319

Update Time:2025-06-08

Methyl 1-Methyl-1H-benzodimidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 1-methyl-1H-benzo[d]imidazole-5-carboxylate
- 1H-Benzimidazole-5-carboxylic acid,1-methyl-,methyl ester
- Methyl 1-methyl-1H-1,3-benzimidazole-5-carboxylate
- methyl 1-methylbenzimidazole-5-carboxylate
- Methyl 1-methylbenzo[d]imidazol-5-carboxylate
- 1-Methyl-1H-benzimidazole-5-carboxylic acid methyl ester
- 1H-Benzimidazole-5-carboxylicacid,1-methyl-,methylester(9CI)
- methyl 1-methyl-1H-benzoimidazole-5-carboxylate
- methyl 1-methyl-1H-1,3-benzodiazole-5-carboxylate
- 131020-36-5
- 3-Benzyl-3-(p-methoxyphenyl)propionic Acid
- MFCD04492113
- FT-0645611
- methyl 1-methyl-benzimidazole-5-carboxylate
- 1H-Benzimidazole-5-carboxylic acid, 1-methyl-, methyl ester
- HBYFGEOBNHODCG-UHFFFAOYSA-N
- DTXSID50359479
- AKOS003589959
- SCHEMBL541597
- Methyl 1-methyl-1H-benzimidazole-5-carboxylate
- KD-0733
- J-521773
- 1-methyl-5-benzimidazolecarboxylic acid methyl ester
- CS-0042585
- SY048005
- Methyl1-methyl-1H-benzo[d]imidazole-5-carboxylate
- A806183
- XH0058
- methyl 1-methyl-1,3-benzodiazole-5-carboxylate
- Methyl 1-Methyl-1H-benzodimidazole-5-carboxylate
- MDL： MFCD04492113
- Inchi： 1S/C10H10N2O2/c1-12-6-11-8-5-7(10(13)14-2)3-4-9(8)12/h3-6H,1-2H3
- InChI Key： HBYFGEOBNHODCG-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC2=C(C=1)N=CN2C)=O

Computed Properties

Exact Mass: 190.07400
Monoisotopic Mass: 190.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 44.1Å²

Experimental Properties

Density: 1.23
Melting Point: 109～111℃
Boiling Point: 334.1℃ at 760 mmHg
Flash Point: 155.9 °C
PSA: 44.12000
LogP: 1.35990

Methyl 1-Methyl-1H-benzodimidazole-5-carboxylate Pricemore >>

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